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Compound of Interest

Compound Name: Fluorosalan

Cat. No.: B108915

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorosalan is a salicylanilide derivative with known antiseptic and antimicrobial properties.
Accurate and reproducible experimental results rely on the correct preparation of stock
solutions. These application notes provide a detailed, step-by-step guide for the preparation,
storage, and handling of Fluorosalan stock solutions for research applications.

Chemical and Physical Properties of Fluorosalan

A summary of the key chemical and physical properties of Fluorosalan is presented in Table 1.
This information is crucial for accurate calculations and proper handling of the compound.
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Property Value
Molecular Formula C14HsBr2FsNO2
Molecular Weight 439.03 g/mol [1][2]
Appearance Solid powder[2]
B Soluble in Dimethyl Sulfoxide (DMSO)[2][3].
Solubility . .
Slightly soluble in Methanol[3].
Dry, dark, and at O - 4°C for short term (days to
Storage (Solid) weeks) or -20°C for long term (months to years)
[2].
Purity >98% (or refer to the Certificate of Analysis)[2]

Experimental Protocol: Preparation of a 10 mM
Fluorosalan Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Fluorosalan in Dimethyl
Sulfoxide (DMSO).

Materials:

e Fluorosalan powder

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

o Sterile, calibrated micropipettes and tips

e Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves
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Procedure:
e Calculations:

o To prepare a 10 mM stock solution, the required mass of Fluorosalan needs to be
calculated using the following formula: Mass (mg) = Desired Concentration (mM) x
Desired Volume (mL) x Molecular Weight ( g/mol )

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001
L x 439.03 g/mol x 1000 mg/g = 4.39 mg

» Weighing:

o In a chemical fume hood, carefully and accurately weigh the calculated amount of
Fluorosalan powder using an analytical balance.

o Transfer the powder to a sterile microcentrifuge tube or an amber glass vial to protect it
from light.

e Dissolution:

o Add the calculated volume of anhydrous/sterile DMSO to the tube containing the
Fluorosalan powder.

o Securely cap the tube and vortex the solution at a high speed until the Fluorosalan is
completely dissolved. A brief sonication in a water bath may be used to aid dissolution if
necessary.

o Visually inspect the solution to ensure there are no visible particles.
» Aliquoting and Storage:

o Once the Fluorosalan is fully dissolved, it is recommended to aliquot the stock solution
into smaller, single-use volumes in sterile microcentrifuge tubes. This minimizes the
number of freeze-thaw cycles, which can degrade the compound over time.

o Clearly label each aliquot with the compound name, concentration, solvent (DMSO), and
the date of preparation.
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o For long-term storage, place the aliquots in a freezer at -20°C.[2] For short-term storage
(days to weeks), aliquots can be kept at 0 - 4°C.[2]

Experimental Workflow

Preparation

1. Calculate Mass of Fluorosalan

'

2. Weigh Fluorosalan Powder

'

3. Add DMSO

Dissolution

4. \Jortex/Sonicate to Dissolve

Storage

5. Aliguot into Single-Use Vials

'

6. Store at -20°C (Long-Term)

Click to download full resolution via product page

Caption: Workflow for Fluorosalan stock solution preparation.
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Safety Precautions

¢ Always handle Fluorosalan and DMSO in a well-ventilated area, preferably within a
chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

 DMSO can facilitate the absorption of other chemicals through the skin; therefore, handle
with care.

o Consult the Safety Data Sheet (SDS) for Fluorosalan for complete safety and handling
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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